Cas no 946332-57-6 (ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate)

• Product Name: ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
• CAS No: 946332-57-6
• MF: C₁₆H₂₃N₃O₄S
• MW: 353.436522722244
• CID: 5957469
• PubChem ID: 7585627
• Update Time: 2025-09-28

ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
• ethyl 4-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• ethyl 4-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
• MFCD07806941
• AKOS002062548
• F2800-0068
• 946332-57-6
• ethyl 4-[(2-azepan-1-yl-2-oxoethyl)thio]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C16H23N3O4S/c1-3-23-15(21)13-11(2)17-16(22)18-14(13)24-10-12(20)19-8-6-4-5-7-9-19/h3-10H2,1-2H3,(H,17,18,22)
• InChI Key： MSCLENDWVONDTM-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OCC)=C(C)NC(N=1)=O)CC(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 353.14092740g/mol
• Monoisotopic Mass: 353.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 946332-57-6)

The compound ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 946332-57-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine core and azepane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step process involving the coupling of a thiol-containing intermediate with an azepane derivative, followed by esterification. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate exhibits potent inhibitory activity against specific kinases implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated significant suppression of pro-inflammatory cytokines and tumor cell proliferation, suggesting its potential as a dual-action therapeutic agent. These findings were corroborated by molecular docking studies, which highlighted the compound's strong binding affinity to key kinase domains.

Further investigations into the compound's pharmacokinetics and toxicity profile have been conducted to assess its suitability for clinical use. A recent preclinical study reported favorable oral bioavailability and a manageable safety profile in animal models. However, researchers noted the need for additional optimization to mitigate off-target effects observed at higher doses. These results underscore the compound's promise while highlighting areas for further refinement.

In conclusion, ethyl 4-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate represents a compelling candidate for future drug development, particularly in oncology and inflammatory diseases. Continued research efforts are expected to elucidate its full therapeutic potential and address existing challenges in its pharmacological profile.